2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol

• IUPAC Name: 2-(1-benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol
• InChI: InChI=1S/C15H14ClN3OS/c1-15(20,9-19-14-17-7-11(16)8-18-14)13-6-10-4-2-3-5-12(10)21-13/h2-8,20H,9H2,1H3,(H,17,18,19)
• InChI Key: BMEGWSAJKLZUCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=NC=C(C=N1)Cl)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol

Description

2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol, also known as BCPAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule is a selective inhibitor of the protein kinase B (PKB/Akt) signaling pathway, which is involved in a variety of cellular processes such as cell survival, growth, and metabolism.

Mechanism of Action

2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol selectively inhibits the PKB/Akt signaling pathway by binding to the PH domain of PKB/Akt and preventing its translocation to the plasma membrane. This prevents the activation of downstream signaling pathways that promote cell survival and proliferation, leading to decreased cell viability and increased apoptosis.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol has also been shown to have other biochemical and physiological effects. For example, 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells, suggesting potential applications in the treatment of type 2 diabetes. 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol has also been shown to inhibit the replication of the hepatitis C virus, suggesting potential applications in the treatment of viral infections.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol is its selectivity for the PKB/Akt signaling pathway, which allows for targeted inhibition of this pathway without affecting other signaling pathways. Additionally, 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. However, one limitation of 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol is its relatively low potency compared to other PKB/Akt inhibitors, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol. One area of interest is the development of more potent and selective PKB/Akt inhibitors based on the structure of 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol. Additionally, further studies are needed to explore the potential applications of 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol in the treatment of other diseases, such as viral infections and metabolic disorders. Finally, studies are needed to explore the potential use of 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol as a tool for studying the PKB/Akt signaling pathway and its role in various cellular processes.

Synthesis Methods

The synthesis of 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol involves several steps, starting with the reaction of 2-bromo-1-benzothiophene with 5-chloro-2-aminopyrimidine in the presence of a palladium catalyst to form 2-(1-benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propane-1,3-diol. This intermediate is then converted to 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol through a series of chemical reactions involving protection and deprotection of functional groups.

Scientific Research Applications

2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol has been studied extensively for its potential applications in scientific research, particularly in the field of cancer biology. The PKB/Akt signaling pathway is often dysregulated in cancer cells, leading to increased cell survival and proliferation. 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol has been shown to inhibit this pathway, leading to decreased cell viability and increased apoptosis in various cancer cell lines. Additionally, 2-(1-Benzothiophen-2-yl)-1-[(5-chloropyrimidin-2-yl)amino]propan-2-ol has been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.